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Compound of Interest

Compound Name: Diethyl allylphosphonate

Cat. No.: B092648

An In-depth Technical Guide to Diethyl
Allylphosphonate

CAS Number: 1067-87-4
Synonyms: 2-Propenyl-phosphonic acid diethyl ester, 3-diethoxyphosphorylprop-1-ene

This technical guide provides comprehensive safety and handling information for diethyl

allylphosphonate, intended for researchers, scientists, and professionals in drug development
and other scientific fields.

Physicochemical Properties

The fundamental physical and chemical properties of diethyl allylphosphonate are
summarized below.
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Property Value Reference

Molecular Formula C7H1503P [1]

Molecular Weight 178.17 g/mol [1]
Colorless to Almost Colorless

Appearance o [2]
Clear Liquid

. _ 46 °C at 0.35 mmHg102 °C at

Boiling Point [1]
18 mmHg

Density 1.022 g/mL [1]

Refractive Index (n20/D) 1.4340 [1]

Flash Point 106 °C (222.8 °F) [2]

Solubility No data available

Hazard Identification and Safety Data

Diethyl allylphosphonate is classified as a hazardous substance. The following tables
summarize its hazard classifications and associated precautionary statements.

GHS Hazard Classification:

Hazard Class Category
Skin Irritation 2
Eye Irritation 2

Specific Target Organ Toxicity - Single Exposure
(Respiratory System)

Hazard and Precautionary Statements:
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Code Statement

H315 Causes skin irritation.[3]

H319 Causes serious eye irritation.[3]
H335 May cause respiratory irritation.[3]

Avoid breathing

P261 :
dust/fume/gas/mist/vapours/spray.[3]
P264 Wash skin thoroughly after handling.[3]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[3]
P302 + P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304 + P340 )
keep comfortable for breathing.[3]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3]
If skin irritation occurs: Get medical
P332 + P313 ] ]
advice/attention.
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.[2]
P405 Store locked up.[3]

Experimental Protocols

a. Handling and Storage:

« Handling: Use only in a well-ventilated area.[2] Wear appropriate personal protective
equipment (PPE), including safety glasses with side-shields, chemical-resistant gloves (e.g.,
nitrile rubber), and a lab coat.[2] Avoid contact with skin, eyes, and clothing.[2] Avoid
breathing vapors or mist.[3] Wash hands thoroughly after handling.[3]
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o Storage: Keep container tightly closed in a dry and well-ventilated place.[2] Store in a cool
place, recommended below 15°C. The storage class code is 10 - Combustible liquids.

b. First-Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2][3]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[2][3]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2][3]

 |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[2][3]

c. Disposal Considerations:

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Contact a licensed professional waste disposal service to dispose of this material.

Safety Information Workflow

The following diagram illustrates the logical flow of safety information and response procedures
for diethyl allylphosphonate.
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Storage & Disposal
P405: Store Locked Up |F———-—- | Dispose Responsibly
Hazard Identification Prevention Response
H335: Respiratory Irritation P261: Avoid Breathing Vapors Ifinhaled P P304+P340: Inhalation
\J
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Caption: Safety information workflow for diethyl allylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092648#diethyl-allylphosphonate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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